Cas no 1354703-83-5 (4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester)

• Product Name: 4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester
• CAS No: 1354703-83-5
• MF: C₈H₁₁IN₂O₂
• MW: 294.089614152908
• CID: 5149798
• Update Time: 2025-06-15

4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester
• methyl 4-iodo-1-propyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C8H11IN2O2/c1-3-4-11-7(8(12)13-2)6(9)5-10-11/h5H,3-4H2,1-2H3
• InChI Key： WSASMGBICAPWGB-UHFFFAOYSA-N
• SMILES： N1(CCC)C(C(OC)=O)=C(I)C=N1

Additional information on 4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester

Chemical Profile of 4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester (CAS No. 1354703-83-5)

4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester (CAS No. 1354703-83-5) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its iodo-substituted pyrazole core and methyl ester functionality, presents a unique structural framework that makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of both an iodine atom and an ester group provides multiple points for chemical modification, enabling the development of diverse derivatives with tailored biological activities.

The pyrazole scaffold is a well-documented heterocyclic system with broad pharmacological relevance. Pyrazole derivatives have been extensively studied for their potential applications in various therapeutic areas, including antiviral, anti-inflammatory, anticancer, and antimicrobial agents. The introduction of an iodo substituent at the 4-position of the pyrazole ring enhances its reactivity, making it a suitable candidate for cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high affinity and selectivity in drug design.

The methyl ester group at the 3-position of the pyrazole ring further expands the synthetic possibilities of this compound. Ester functionalities can be readily converted into other pharmacophoric groups, such as carboxylic acids, amides, or alcohols, through hydrolysis or transesterification reactions. This adaptability allows medicinal chemists to explore different chemical space efficiently, facilitating the discovery of novel lead compounds.

Recent advancements in drug discovery have highlighted the importance of structure-activity relationship (SAR) studies to optimize the biological efficacy of candidate molecules. The compound 4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester serves as an excellent starting point for such investigations due to its modular design. By systematically modifying the propyl side chain, the iodo substituent, or the methyl ester group, researchers can generate libraries of derivatives to assess their pharmacokinetic properties and target engagement.

In particular, the iodo-pyrazole moiety has been explored in several cutting-edge research projects aimed at developing next-generation therapeutics. For instance, studies have demonstrated its utility in generating radiolabeled compounds for positron emission tomography (PET) imaging probes. The ability to introduce radioactive isotopes while maintaining structural integrity is crucial for diagnostic applications, and this compound provides a versatile platform for such endeavors.

The propyl group attached to the pyrazole ring also contributes to the overall physicochemical properties of the molecule. This alkyl chain can influence solubility, permeability, and metabolic stability—key factors that determine a drug's bioavailability and efficacy. By tuning the length and branching of the propyl side chain, researchers can fine-tune these properties to meet specific therapeutic requirements.

Moreover, computational modeling and virtual screening techniques have become indispensable tools in modern drug discovery. The structural features of 4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester, including its rigid pyrazole core and reactive iodine atom, make it an attractive candidate for docking studies against various biological targets. Such simulations can predict binding affinities and identify potential interactions with enzymes or receptors, guiding experimental efforts toward high-value candidates.

The compound's potential extends beyond small-molecule drug development. It has also been investigated as a building block for polymer-based materials with pharmaceutical applications. For example, pyrazole derivatives have been incorporated into hydrogels designed for drug delivery systems. The ability to functionalize multiple sites on the pyrazole ring allows for precise control over gelation properties and release kinetics, opening new avenues in targeted therapy.

Another emerging area involves using 4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester in synthetic biology applications. Heterocyclic compounds like pyrazoles are frequently employed as scaffolds in designing novel enzymes or modifying metabolic pathways. The reactivity of the iodine atom enables cross-coupling reactions with biomolecules such as peptides or nucleotides, facilitating the creation of hybrid entities with enhanced functionality.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the iodine atom at the 4-position, alkylation to attach the propyl group at the 2-position, and esterification to incorporate the methyl ester functionality at the 3-position. Advances in catalytic systems have improved both efficiency and selectivity in these processes, reducing byproduct formation and minimizing waste generation.

Economic considerations also play a significant role in pharmaceutical manufacturing. The availability of scalable synthetic routes influences whether a compound can progress from research to commercialization. The modular nature of 4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester favors cost-effective production methods while maintaining high purity standards required for therapeutic applications.

In conclusion,4-Iodo-2-propyl-2H-pyrazole-3-carboxylic acid methyl ester (CAS No. 1354703-83-5) is a multifaceted compound with broad utility in medicinal chemistry and pharmaceutical research. Its unique structural features—comprising an iodine-substituted pyrazole core and a methyl ester group—make it a versatile intermediate for synthesizing bioactive molecules with diverse therapeutic potential. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in drug discovery efforts across academia and industry.